![molecular formula C20H23NO2 B2837024 N-(4-Methoxyphenyl)-3-(4-(2-methylpropyl)phenyl)prop-2-enamide CAS No. 329777-59-5](/img/structure/B2837024.png)
N-(4-Methoxyphenyl)-3-(4-(2-methylpropyl)phenyl)prop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-Methoxyphenyl)-3-(4-(2-methylpropyl)phenyl)prop-2-enamide, also known as N-Methyl-4-methoxy-3-phenylprop-2-enamide, is an organic compound with a molecular formula of C17H23NO2. It is an amide derivative of 4-methoxybenzene and 3-phenylprop-2-en-1-one. N-Methyl-4-methoxy-3-phenylprop-2-enamide is a colorless crystalline solid with a melting point of 117-118°C and a boiling point of 296-298°C. It is soluble in ethanol, methanol, and benzene, and is insoluble in water.
Scientific Research Applications
- IMPPAT exhibits anti-inflammatory effects by modulating key pathways involved in inflammation. Researchers have investigated its impact on cytokines, NF-κB, and COX-2 expression .
- IMPPAT has been explored for its antiproliferative and apoptotic effects in cancer cells. It may inhibit tumor growth by interfering with cell cycle progression and inducing apoptosis .
- IMPPAT has demonstrated analgesic properties in animal models. It may alleviate pain by affecting neurotransmitter pathways and reducing nociceptive signaling .
- IMPPAT acts as an antioxidant, scavenging free radicals and protecting cells from oxidative damage. Its phenolic structure contributes to this property .
- IMPPAT has shown promise in protecting neurons against oxidative stress and neuroinflammation. It may enhance neuronal survival and promote neuroregeneration .
- IMPPAT exhibits antimicrobial activity against bacteria and fungi. It disrupts cell membranes and inhibits microbial growth .
Anti-Inflammatory Activity
Anticancer Properties
Analgesic and Antinociceptive Effects
Antioxidant Activity
Neuroprotective Potential
Antimicrobial Effects
properties
IUPAC Name |
(E)-N-(4-methoxyphenyl)-3-[4-(2-methylpropyl)phenyl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23NO2/c1-15(2)14-17-6-4-16(5-7-17)8-13-20(22)21-18-9-11-19(23-3)12-10-18/h4-13,15H,14H2,1-3H3,(H,21,22)/b13-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UVQBLBLLFZPHRP-MDWZMJQESA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC1=CC=C(C=C1)C=CC(=O)NC2=CC=C(C=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)CC1=CC=C(C=C1)/C=C/C(=O)NC2=CC=C(C=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.